4-Fluoro-1H-pyrazole-1-carboximidamide hydrochloride

• Molecular Formula: C4H6ClFN4
• Molecular Weight: 164.57 g/mol
• IUPAC Name: 4-fluoropyrazole-1-carboximidamide;hydrochloride
• InChI: InChI=1S/C4H5FN4.ClH/c5-3-1-8-9(2-3)4(6)7;/h1-2H,(H3,6,7);1H
• InChI Key: LIVDNHTUVXQXSD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NN1C(=N)N)F.Cl

Description

4-Fluoro-1H-pyrazole-1-carboximidamide hydrochloride is a useful research compound. Its molecular formula is C4H6ClFN4 and its molecular weight is 164.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 4-fluoro-1H-pyrazole, 28-d, (2 g, 23 mmol) and cyanamide (0.97 g, 23 mmol) in dioxane (5 mL) was added 4N HCl in dioxane (15 mL). The mixture was gently refluxed with stirring for 2 h under nitrogen. During the course of the reaction the product crystallizes. After cooling to room temperature, 10 mL of anhydrous ether was added and the mixture was allowed to stand for 30 min. The white solid was collected by filtration, washed with anhydrous ether and dried to constant weight in vacuuo providing the product, 28-e, (3 g, 80%).